Cas no 380192-76-7 (2(1H)-Isoquinolineethanol, α-[[(4-chlorophenyl)methoxy]methyl]-3,4-dihydro-)

• Product Name: 2(1H)-Isoquinolineethanol, α-[[(4-chlorophenyl)methoxy]methyl]-3,4-dihydro-
• CAS No: 380192-76-7
• MF: C₁₉H₂₂ClNO₂
• MW: 331.84
• MDL: MFCD02324236
• CID: 5095803
• PubChem ID: 2770381
• Update Time: 2025-05-20

2(1H)-Isoquinolineethanol, α-[[(4-chlorophenyl)methoxy]methyl]-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolineethanol, α-[[(4-chlorophenyl)methoxy]methyl]-3,4-dihydro-
• AF-399/13375142
• Oprea1_722959
• WAY-380064-A
• 1-[(4-chlorobenzyl)oxy]-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2-propanol
• CHEMBL1619901
• EN300-241733
• BDBM50419189
• 1-((4-Chlorobenzyl)oxy)-3-(3,4-dihydroisoquinolin-2(1H)-yl)propan-2-ol
• 380192-76-7
• DB-420294
• 1-[(4-chlorophenyl)methoxy]-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-ol
• SCHEMBL15833542
• ZERENEX ZXG000503
• AKOS005206521

• MDL： MFCD02324236
• Inchi： 1S/C19H22ClNO2/c20-18-7-5-15(6-8-18)13-23-14-19(22)12-21-10-9-16-3-1-2-4-17(16)11-21/h1-8,19,22H,9-14H2
• InChI Key： XFPRVFPKQLFJBJ-UHFFFAOYSA-N
• SMILES： C1C=C2C(=CC=1)CN(CC(O)COCC1C=CC(Cl)=CC=1)CC2

Computed Properties

• Exact Mass: 331.1339066g/mol
• Monoisotopic Mass: 331.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.7Ų

Additional information on 2(1H)-Isoquinolineethanol, α-[[(4-chlorophenyl)methoxy]methyl]-3,4-dihydro-

Comprehensive Overview of 2(1H)-Isoquinolineethanol, α-[[(4-chlorophenyl)methoxy]methyl]-3,4-dihydro- (CAS No. 380192-76-7)

The compound 2(1H)-Isoquinolineethanol, α-[[(4-chlorophenyl)methoxy]methyl]-3,4-dihydro- (CAS No. 380192-76-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a unique structural framework combining an isoquinoline core with a chlorophenyl substituent, making it a valuable intermediate for drug discovery and material science applications. Its CAS number 380192-76-7 serves as a critical identifier for researchers and suppliers in global chemical databases.

One of the most intriguing aspects of 2(1H)-Isoquinolineethanol derivatives is their potential role in modulating biological pathways. Recent studies highlight their relevance in targeting neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine. The 4-chlorophenyl moiety enhances the compound's lipophilicity, which is a key factor in optimizing drug bioavailability—a hot topic in AI-driven drug design and computational chemistry.

From a synthetic chemistry perspective, α-[[(4-chlorophenyl)methoxy]methyl]-3,4-dihydro-2(1H)-Isoquinolineethanol exemplifies modern strategies for heterocyclic functionalization. Researchers frequently search for methods to introduce chiral centers or bioisosteres into such scaffolds, reflecting the demand for sustainable and efficient synthetic protocols. The compound's 3,4-dihydro segment also makes it a candidate for catalysis studies, particularly in asymmetric hydrogenation reactions.

The commercial availability of CAS 380192-76-7 has expanded due to its utility in high-throughput screening libraries. Pharmaceutical companies often inquire about its structure-activity relationships (SAR) when developing G-protein-coupled receptor (GPCR) modulators. This aligns with frequent search queries about "small molecule GPCR ligands" or "isoquinoline-based therapeutics" in scientific literature and patent databases.

Environmental and regulatory considerations for 2(1H)-Isoquinolineethanol derivatives are equally critical. While not classified as hazardous, its chlorophenyl component necessitates proper handling under green chemistry principles—a trending topic in ESG-compliant research. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed for purity assessment, addressing frequent queries about "quality control of complex heterocycles."

In material science, the π-conjugated system of this isoquinoline derivative shows promise for organic electronic applications. Searches for "organic semiconductor precursors" or "photoactive heterocycles" often lead to compounds like 380192-76-7, especially in contexts of OLED development and molecular sensors.

The global market for specialty isoquinoline compounds continues to grow, with CAS 380192-76-7 being procured by contract research organizations (CROs) and academic labs. Supply chain transparency and batch-to-batch consistency remain top concerns for buyers, reflecting search trends around "reliable chemical suppliers for research compounds."

Future directions for α-[[(4-chlorophenyl)methoxy]methyl]-3,4-dihydro-2(1H)-Isoquinolineethanol may involve cryo-EM studies of its protein interactions or machine learning-assisted optimization of its pharmacokinetic properties. These applications respond to the increasing intersection of cheminformatics and experimental pharmacology in modern research paradigms.